(3-Methylpyridin-4-yl)methanethiol

• Molecular Formula: C7H9NS
• Molecular Weight: 139.22 g/mol
• IUPAC Name: (3-methylpyridin-4-yl)methanethiol
• InChI: InChI=1S/C7H9NS/c1-6-4-8-3-2-7(6)5-9/h2-4,9H,5H2,1H3
• InChI Key: DRYILSYKSYQUCO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CN=C1)CS

Description

(3-Methylpyridin-4-yl)methanethiol is a sulfur-containing organic compound characterized by a pyridine ring substituted with a methyl group at the 3-position and a methanethiol (-CH₂SH) group at the 4-position. This structure confers unique chemical reactivity due to the electron-deficient pyridine ring and the nucleophilic thiol group. These analogs are critical in microbial metabolism, environmental cycling, and organoleptic properties in biological systems .

Preparation Methods

There are two main methods for preparing (3-Methylpyridin-4-yl)methanethiol:

4-Pyridine Formaldehyde and Hydrogen Sodium Sulfate Reaction: This method involves the reaction of 4-pyridine formaldehyde with hydrogen sodium sulfate to generate 4-pyridine methyl sodium sulfate, which is then reduced to obtain the target product.

Methyl 4-Pyridinecarboxylate and Sodium Hydrogen Sulfate Reaction: In this method, methyl 4-pyridinecarboxylate reacts with sodium hydrogen sulfate to generate the corresponding ester, which is then reduced to obtain the product.

Chemical Reactions Analysis

(3-Methylpyridin-4-yl)methanethiol undergoes various types of chemical reactions:

Oxidation: This compound can be oxidized to form sulfoxides and sulfones.

Reduction: It can be reduced to form the corresponding thiol.

Substitution: It can undergo substitution reactions where the thiol group is replaced by other functional groups.

Common Reagents and Conditions: Common reagents used in these reactions include hydrogen peroxide for oxidation, sodium borohydride for reduction, and various halides for substitution reactions.

Scientific Research Applications

(3-Methylpyridin-4-yl)methanethiol has several scientific research applications:

Chemistry: It is used as a catalyst in organic synthesis for reactions such as esterification, acylation, and amidation.

Biology: It is used in the preparation of organic semiconductor materials and as an intermediate in the synthesis of various biologically active compounds.

Medicine: It is used in the synthesis of pharmaceutical intermediates and active pharmaceutical ingredients.

Industry: It is used in the production of electronic materials and as a precursor for the synthesis of other industrial chemicals.

Mechanism of Action

The mechanism of action of (3-Methylpyridin-4-yl)methanethiol involves its ability to act as a strong acid, catalyzing various organic reactions. It interacts with molecular targets and pathways involved in these reactions, facilitating the formation of desired products .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis draws parallels between (3-Methylpyridin-4-yl)methanethiol and related sulfur compounds based on structural, functional, and metabolic properties inferred from the evidence.

Structural and Functional Analogues

Compound	Structure	Key Functional Groups	Biological/Environmental Role
(3-Methylpyridin-4-yl)methanethiol	Pyridine ring, methyl, thiol	Nucleophilic thiol, aromatic ring	Hypothesized roles in coordination chemistry or enzymatic interactions (not directly studied)
Methanethiol (CH₃SH)	Simple aliphatic thiol	-SH group	Microbial sulfur cycling, inhibitor of methanotrophy
Dimethyl Disulfide (DMDS)	CH₃-S-S-CH₃	Disulfide bond	Oxidation product of methanethiol; organoleptic agent in cheese
Cystathionine	Thioether, amino acid derivative	-S-CH₂-CH(NH₂)-COOH	Intermediate in transsulfuration pathways

Microbial Interactions and Toxicity

• Methanethiol (CH₃SH):
  • Inhibits growth of Methylacidiphilum fumariolicum SolV at ~15 µM, prolonging lag phase and reducing growth rate (µ = 0.043 h⁻¹ vs. 0.060 h⁻¹ in controls) .
  • Degraded via methanethiol oxidase (MtoX), a cytoplasmic enzyme encoded by mtoX genes, producing H₂S .
• (3-Methylpyridin-4-yl)methanethiol: The pyridine moiety may alter reactivity compared to aliphatic thiols.

Degradation Pathways

• Methanethiol:
  • Chemically oxidizes to DMDS and dimethyl trisulfide (DMTS) .
  • Enzymatically degraded by MGL (methionine-γ-lyase) and CBL/CGL (cystathionine-β/γ-lyases) in microbial systems .
• Pyridine-derived thiols: Likely undergo nucleophilic substitution or metal-catalyzed oxidation due to the pyridine ring’s electron-withdrawing effects.

Industrial and Environmental Relevance

• Methanethiol: Critical in cheese ripening (via Brevibacterium activity) and sulfur cycling in methanotrophic environments .

Biological Activity

(3-Methylpyridin-4-yl)methanethiol is an organic compound that has garnered attention for its potential biological activities, particularly in the fields of antimicrobial, anti-inflammatory, and anticancer research. This article explores the biological activity of this compound through a synthesis of recent findings, case studies, and data tables.

Chemical Structure and Properties

The molecular formula for (3-Methylpyridin-4-yl)methanethiol is C₈H₉N₁S, with a molecular weight of approximately 167.23 g/mol. The compound features a pyridine ring with a methyl group at the third position and a thiol (-SH) group attached to the fourth carbon.

Antimicrobial Activity

Recent studies indicate that (3-Methylpyridin-4-yl)methanethiol exhibits significant antimicrobial properties. For instance, it has shown effectiveness against various Gram-positive and Gram-negative bacteria, as well as fungi. A comparative analysis of its antimicrobial activity is summarized in the following table:

Microorganism	Minimum Inhibitory Concentration (MIC) μg/mL	Reference
Staphylococcus aureus	32
Escherichia coli	64
Candida albicans	16

These results suggest that (3-Methylpyridin-4-yl)methanethiol may serve as a promising candidate for developing new antimicrobial agents.

Anti-inflammatory Properties

The compound also demonstrates anti-inflammatory effects, which have been assessed through various in vitro assays. In one study, (3-Methylpyridin-4-yl)methanethiol was shown to inhibit the production of pro-inflammatory cytokines in human cell lines, suggesting its potential utility in treating inflammatory diseases.

The biological activity of (3-Methylpyridin-4-yl)methanethiol is believed to be mediated through its interaction with specific molecular targets. Research indicates that it may inhibit certain enzymes by binding to their active sites, thereby modulating biochemical pathways associated with inflammation and microbial resistance .

Case Studies

• Antimicrobial Efficacy : A study conducted on the compound's efficacy against Chlamydia trachomatis revealed that derivatives of (3-Methylpyridin-4-yl)methanethiol exhibited selective inhibition of chlamydial growth, highlighting its potential as a scaffold for developing targeted antibiotics .
• Cytotoxicity Assessments : In another investigation, the cytotoxic effects of (3-Methylpyridin-4-yl)methanethiol were evaluated using human cell lines. The results indicated minimal toxicity at therapeutic concentrations, suggesting a favorable safety profile for further pharmacological applications .

Conclusion and Future Directions

(3-Methylpyridin-4-yl)methanethiol exhibits promising biological activities that warrant further investigation. Its antimicrobial and anti-inflammatory properties position it as a candidate for drug development in treating infections and inflammatory conditions. Future research should focus on elucidating its precise mechanisms of action and exploring its potential in clinical settings.